Cas no 6662-87-9 (4,5-dichloro-2,1,3-benzothiadiazole)
6662-87-9 structure
Product Name:4,5-dichloro-2,1,3-benzothiadiazole
CAS No:6662-87-9
MF:C6H2Cl2N2S
MW:205.064477443695
CID:964304
PubChem ID:305682
Update Time:2025-04-19
4,5-dichloro-2,1,3-benzothiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dichloro-2,1,3-benzothiadiazole
- 4,5-Dichlor-2,1,3-benzothiadiazol
- 4,5-Dichlor-benz< 2,1,3> thiadiazol
- 4,5-Dichlor-benzo[1,2,5]thiadiazol
- 4,5-dichloro-benzo[1,2,5]thiadiazole
- AC1L77DB
- NSC202720
- 6662-87-9
- DTXSID20308217
- 4,5-dichlorobenzo[c][1,2,5]thiadiazole
- NSC-202720
-
- Inchi: 1S/C6H2Cl2N2S/c7-3-1-2-4-6(5(3)8)10-11-9-4/h1-2H
- InChI Key: KIVCXURCZYKYDK-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC2C1=NSN=2)Cl
Computed Properties
- Exact Mass: 203.93176
- Monoisotopic Mass: 203.932
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54A^2
- XLogP3: 3
Experimental Properties
- Density: 1.662
- Boiling Point: 288°C at 760 mmHg
- Flash Point: 128°C
- Refractive Index: 1.714
- PSA: 25.78
- LogP: 2.99810
4,5-dichloro-2,1,3-benzothiadiazole Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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